Cas no 1806867-96-8 (2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine)

• Product Name: 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine
• CAS No: 1806867-96-8
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4861246
• Update Time: 2025-06-14

2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H9BrF2N2O/c1-14-7-4(9)2-5(8(10)11)13-6(7)3-12/h2,8H,3,12H2,1H3
• InChI Key： KMIKUULXVDBRBM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(CN)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine

Recent Advances in the Study of 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine (CAS: 1806867-96-8)

The compound 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine (CAS: 1806867-96-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, which includes a difluoromethyl group and a bromo substituent, makes it a valuable building block for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have successfully utilized this compound in the synthesis of potential anticancer and anti-inflammatory agents, demonstrating its broad utility in medicinal chemistry.

One of the most notable applications of 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the unique electronic properties of the difluoromethyl group in this compound have been shown to enhance binding affinity and selectivity. Recent preclinical studies have reported promising results, with derivatives of this compound exhibiting potent inhibitory activity against several oncogenic kinases while maintaining favorable pharmacokinetic profiles.

In addition to its applications in oncology, this compound has also been explored for its potential in treating neurological disorders. The aminomethyl group in its structure allows for facile modification, enabling the development of compounds that can cross the blood-brain barrier. Early-stage research has identified derivatives of 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine as potential modulators of neurotransmitter receptors, offering new avenues for the treatment of conditions such as depression and Parkinson's disease.

The synthesis of 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine has also seen significant advancements. Recent publications have described more efficient and scalable synthetic routes, addressing previous challenges related to yield and purity. These improvements are expected to facilitate further research and development efforts, making this compound more accessible to the scientific community.

In conclusion, 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-methoxypyridine (CAS: 1806867-96-8) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies will likely focus on optimizing its derivatives for clinical use and exploring its potential in other therapeutic areas.